Cas no 1261832-43-2 (5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)
5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
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- 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
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- Inchi: 1S/C15H10F6O2/c1-22-9-6-7-12(14(16,17)18)11(8-9)10-4-2-3-5-13(10)23-15(19,20)21/h2-8H,1H3
- InChI Key: BLVXAOIQJHKXBZ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1C1C=CC=CC=1OC(F)(F)F)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 381
- XLogP3: 5.6
- Topological Polar Surface Area: 18.5
5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011006827-250mg |
5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl |
1261832-43-2 | 97% | 250mg |
489.60 USD | 2021-05-31 | |
| Alichem | A011006827-500mg |
5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl |
1261832-43-2 | 97% | 500mg |
823.15 USD | 2021-05-31 | |
| Alichem | A011006827-1g |
5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl |
1261832-43-2 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261832-43-2): A Comprehensive Overview
5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261832-43-2) is a specialized biphenyl derivative with unique structural and chemical properties. This compound belongs to the class of fluorinated aromatic compounds, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The presence of methoxy and trifluoromethoxy groups, along with a trifluoromethyl substituent, imparts distinct electronic and steric characteristics to this molecule, making it a valuable intermediate in organic synthesis.
The chemical structure of 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl features a biphenyl core with substitutions at specific positions. The methoxy group (-OCH3) at the 5-position and the trifluoromethoxy group (-OCF3) at the 2'-position contribute to the compound's electron-rich nature, while the trifluoromethyl group (-CF3) at the 2-position enhances its lipophilicity and metabolic stability. These features are particularly relevant in the design of bioactive molecules, where fluorinated compounds are often employed to improve pharmacokinetic properties.
One of the key areas of interest for 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is its potential role in pharmaceutical research. Fluorinated aromatic compounds are increasingly sought after in drug discovery due to their ability to modulate biological activity and enhance drug-like properties. Researchers are exploring this compound as a building block for the synthesis of novel therapeutic agents, particularly in the fields of central nervous system (CNS) drugs and anti-inflammatory agents. The compound's unique substitution pattern may offer advantages in terms of target binding and selectivity.
In the realm of agrochemicals, 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl has attracted attention for its potential applications in crop protection. The trifluoromethyl and trifluoromethoxy groups are known to enhance the bioactivity of pesticidal compounds, improving their efficacy and environmental stability. This has led to investigations into its use as an intermediate for developing new-generation herbicides and insecticides, addressing the growing need for sustainable agricultural solutions.
The synthesis of 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl typically involves palladium-catalyzed cross-coupling reactions, which are widely employed in modern organic chemistry. These methods allow for the efficient construction of the biphenyl framework while maintaining the integrity of the sensitive fluorinated functional groups. Recent advancements in green chemistry have also explored more sustainable approaches to synthesizing such compounds, reflecting the industry's shift toward environmentally friendly processes.
From a materials science perspective, 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl offers interesting possibilities due to its unique electronic properties. The compound's fluorinated aromatic system could contribute to the development of advanced materials with specific optical or electronic characteristics. Researchers are investigating its potential in organic electronics, including applications in OLEDs (organic light-emitting diodes) and photovoltaic devices, where fluorinated compounds often play crucial roles in improving device performance.
The market for fluorinated organic compounds like 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl has seen steady growth in recent years, driven by increasing demand from pharmaceutical and agrochemical industries. According to industry reports, the global market for fluorinated building blocks is expected to continue expanding, with particular interest in compounds featuring multiple fluorine substituents. This trend reflects the growing recognition of fluorine's unique effects on molecular properties and biological activity.
Quality control and characterization of 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl typically involve advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for research and industrial applications. The compound's physical properties, including melting point, solubility, and stability, are also carefully documented to facilitate its use in various applications.
As research into fluorinated compounds continues to advance, 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl remains an interesting subject for further investigation. Its combination of methoxy and trifluoromethyl/trifluoromethoxy groups presents unique opportunities for molecular design across multiple disciplines. Future studies may explore its potential in emerging areas such as medicinal chemistry, catalysis, and functional materials, contributing to the ongoing development of innovative chemical solutions.
For researchers and industry professionals seeking high-quality 5-Methoxy-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl, it is essential to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. Proper handling and storage recommendations should be followed to maintain the compound's stability and ensure optimal performance in various applications. As with all specialized chemicals, appropriate safety measures should be observed during handling and use.
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